Cas no 1000527-55-8 (2-(2-Fluoro-4-methylphenyl)ethan-1-ol)

• Product Name: 2-(2-Fluoro-4-methylphenyl)ethan-1-ol
• CAS No: 1000527-55-8
• MF: C₉H₁₁FO
• MW: 154.181446313858
• CID: 5709338
• PubChem ID: 55268135
• Update Time: 2025-06-15

2-(2-Fluoro-4-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-4-methylphenyl)ethan-1-ol
• 1000527-55-8
• SCHEMBL20244406
• AKOS006314709
• EN300-1624268
• 2-(2-Fluoro-4-methylphenyl)ethan-1-ol

• Inchi： 1S/C9H11FO/c1-7-2-3-8(4-5-11)9(10)6-7/h2-3,6,11H,4-5H2,1H3
• InChI Key： MDUYNHDPNYMYOL-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1CCO

Computed Properties

• Exact Mass: 154.079393132g/mol
• Monoisotopic Mass: 154.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(2-Fluoro-4-methylphenyl)ethan-1-ol

Exploring the Properties and Applications of 2-(2-Fluoro-4-methylphenyl)ethan-1-ol (CAS No. 1000527-55-8)

2-(2-Fluoro-4-methylphenyl)ethan-1-ol (CAS No. 1000527-55-8) is a fluorinated aromatic alcohol that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound, characterized by its unique fluoro and methyl substitutions, offers a versatile scaffold for the development of novel chemical entities. Its molecular structure, featuring a phenyl ring with a 2-fluoro-4-methyl substitution pattern, makes it an intriguing subject for researchers exploring structure-activity relationships (SAR) in drug design.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability, traits highly sought after in the pharmaceutical industry. 2-(2-Fluoro-4-methylphenyl)ethan-1-ol is no exception, as its fluoro group contributes to improved lipophilicity and binding affinity in target molecules. This aligns with the growing trend of fluorine chemistry in medicinal chemistry, a topic frequently searched by professionals and students alike. Researchers often query terms like "fluorine in drug design" or "benefits of fluorinated aromatic alcohols," highlighting the relevance of this compound in contemporary science.

The synthesis of CAS No. 1000527-55-8 typically involves multi-step organic reactions, including Grignard reactions or reductive amination of corresponding aldehydes. These methods are widely discussed in academic forums and patent literature, reflecting the compound's importance in synthetic chemistry. Additionally, its potential as an intermediate in the production of agrochemicals and fragrances has sparked interest among industrial chemists. Searches for "applications of fluorinated alcohols" or "CAS 1000527-55-8 uses" often lead to discussions about its role in these sectors.

From an analytical perspective, 2-(2-Fluoro-4-methylphenyl)ethan-1-ol can be characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods are critical for verifying the purity and structure of the compound, a common concern for laboratories handling high-value intermediates. Online queries like "NMR peaks for fluorinated phenyl alcohols" or "MS analysis of CAS 1000527-55-8" underscore the need for detailed analytical data in research workflows.

Beyond its chemical properties, 2-(2-Fluoro-4-methylphenyl)ethan-1-ol has also been explored for its potential in green chemistry applications. With sustainability becoming a hot topic, researchers are investigating eco-friendly synthesis routes for fluorinated compounds. This aligns with popular search terms such as "sustainable fluorination methods" or "green synthesis of aromatic alcohols," demonstrating the compound's relevance to modern environmental challenges.

In conclusion, 2-(2-Fluoro-4-methylphenyl)ethan-1-ol (CAS No. 1000527-55-8) represents a compelling case study in the intersection of fluorine chemistry, drug discovery, and industrial applications. Its unique structural features and broad utility make it a valuable subject for both academic and industrial research, as reflected in the frequent online searches and discussions surrounding its properties and uses.